Cas no 91726-43-1 (1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 91726-43-1
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD24445501
• CID: 4317856
• PubChem ID: 14037015
• Update Time: 2025-10-28

1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxycarbonyl)-3-hydroxypyrrolidine-2-carboxylic acid
• 3-Hydroxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid
• JLDHXHPQMBNKMC-UHFFFAOYSA-N
• AT19438
• 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid
• SCHEMBL375241
• MFCD04974546
• Z1373371732
• PB41518
• RDA72643
• Boc-cis-3-hydroxy-D-proline
• MFCD02682324
• cis-N-Boc-3-hydroxy-L-proline
• 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• MFCD24445501
• 118492-87-8
• SY020783
• (2S,3S)-N-Boc-3-hydroxy-L-proline
• 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylicacid
• (2R,3S)-1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid
• PB42568
• DB-049770
• MFCD26406357
• EN300-104067
• cis-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid
• MFCD08458682
• (2R,3R)-1-Boc-3-hydroxypyrrolidine-2-carboxylic acid
• LHA13280
• trans-1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid
• SY007484
• SY099323
• 186132-80-9
• 2135745-78-5
• 1-Boc-3-hydroxy-cis-D-proline
• AKOS022657673
• SY261922
• PB39738
• 1-((Tert-butoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid
• 91726-43-1
• 831-244-3
• PB41514
• (2R,3R)-1-tert-Butoxycarbonyl-3-hydroxy-pyrrolidine-2-carboxylic acid

• MDL： MFCD24445501
• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(15)11-5-4-6(12)7(11)8(13)14/h6-7,12H,4-5H2,1-3H3,(H,13,14)
• InChI Key： JLDHXHPQMBNKMC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)C1C(O)=O

Computed Properties

• Exact Mass: 231.11067264Da
• Monoisotopic Mass: 231.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid

Recent Advances in the Application of 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid (CAS: 91726-43-1) in Chemical Biology and Pharmaceutical Research

1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid (CAS: 91726-43-1) has emerged as a pivotal building block in modern pharmaceutical chemistry and chemical biology research. This chiral pyrrolidine derivative, featuring both a carboxylic acid and a hydroxyl group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its importance in the development of novel drug candidates, particularly in the areas of protease inhibitors, peptide mimetics, and chiral auxiliaries.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel hepatitis C virus NS3/4A protease inhibitors. The researchers utilized 91726-43-1 as a key scaffold to introduce critical hydrogen bond donors and acceptors, resulting in compounds with improved binding affinity and selectivity. The tert-butoxycarbonyl (Boc) protecting group proved particularly valuable for subsequent synthetic manipulations, allowing for selective deprotection under mild acidic conditions.

In peptide chemistry, this compound has gained attention for its ability to introduce constrained secondary structures. A recent Nature Communications article (2024) described its incorporation into cyclic peptides targeting protein-protein interactions. The 3-hydroxyl group facilitated crucial hydrogen bonding networks, while the carboxylic acid enabled efficient cyclization through amide bond formation. This approach yielded macrocycles with enhanced metabolic stability and cell permeability compared to linear analogs.

The stereochemistry of 91726-43-1 has been exploited in asymmetric synthesis applications. A 2023 ACS Catalysis report detailed its use as a chiral auxiliary in the synthesis of β-amino acids, achieving excellent enantioselectivity (up to 99% ee) through chelation-controlled reactions. The researchers noted that the hydroxyl group's positioning enabled effective substrate-catalyst interactions in transition metal-catalyzed processes.

Recent advances in synthetic methodology have improved access to this valuable building block. A 2024 Organic Process Research & Development publication described a scalable, green chemistry approach to 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid production. The new route features enzymatic resolution and continuous flow hydrogenation, achieving 85% overall yield with significantly reduced environmental impact compared to traditional methods.

Emerging applications in radiopharmaceuticals have been reported, with 91726-43-1 serving as a precursor for PET tracer development. A recent study in the Journal of Nuclear Medicine (2024) demonstrated its incorporation into prostate-specific membrane antigen (PSMA)-targeting ligands. The hydroxyl group provided an ideal site for radiofluorination, while the Boc group allowed for straightforward conjugation to targeting vectors.

Looking forward, the unique structural features of 1-(tert-butoxy)carbonyl-3-hydroxypyrrolidine-2-carboxylic acid continue to inspire innovative applications in drug discovery. Its combination of synthetic versatility, chiral integrity, and functional group diversity positions it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the development of conformationally constrained bioactive molecules.